N-cyclopentyl-2-(2-morpholino-4-oxo-7-(thiophen-2-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide

• IUPAC Name: N-cyclopentyl-2-(2-morpholin-4-yl-4-oxo-7-thiophen-2-yl-[1,3]thiazolo[4,5-d]pyridazin-5-yl)acetamide
• InChI: InChI=1S/C20H23N5O3S2/c26-15(21-13-4-1-2-5-13)12-25-19(27)17-18(16(23-25)14-6-3-11-29-14)30-20(22-17)24-7-9-28-10-8-24/h3,6,11,13H,1-2,4-5,7-10,12H2,(H,21,26)
• InChI Key: YMDJHSPEYFWNIF-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC(=O)CN2C(=O)C3=C(C(=N2)C4=CC=CS4)SC(=N3)N5CCOCC5
• Molecular Formula: C20H23N5O3S2
• Molecular Weight: 445.6 g/mol

Description

N-cyclopentyl-2-(2-morpholino-4-oxo-7-(thiophen-2-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide is a useful research compound. Its molecular formula is C20H23N5O3S2 and its molecular weight is 445.56. The purity is usually 95%.
BenchChem offers high-quality N-cyclopentyl-2-(2-morpholino-4-oxo-7-(thiophen-2-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-cyclopentyl-2-(2-morpholino-4-oxo-7-(thiophen-2-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Reactivity

N-cyclopentyl-2-(2-morpholino-4-oxo-7-(thiophen-2-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide is a compound with potential for various chemical reactions and syntheses. Studies have explored its use in the synthesis of substituted 1,3-cyclohexadienes, pyridine-2(1H)-thiones, and thieno[2,3-d]pyrimidine-4(3H)-thiones through Michael reactions, highlighting its versatility in organic chemistry (Dyachenko, Dyachenko, & Chernega, 2004).

Pharmaceutical Applications

The compound's structure has been referenced in the context of pharmaceutical research, with patents reflecting its potential in cardiac, nephrotropic, neuroprotective, dermatological, and cytostatic applications (Habernickel, 2002). This underscores its broad applicability in drug development and therapy.

Antimicrobial Activity

Research has also delved into the antimicrobial properties of compounds incorporating sulfamoyl moieties, including derivatives of N-cyclopentyl-2-(2-morpholino-4-oxo-7-(thiophen-2-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide. These studies have led to the synthesis of new heterocyclic compounds showing promising results as antimicrobial agents (Darwish, Abdel Fattah, Attaby, & Al-Shayea, 2014).

Insecticidal Applications

There's also interest in the synthesis and evaluation of insecticidal properties of compounds related to N-cyclopentyl-2-(2-morpholino-4-oxo-7-(thiophen-2-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide. These studies have investigated the potential use of these compounds against pests such as the cotton leafworm, highlighting the compound's relevance in agricultural science (Fadda, Salam, Tawfik, Anwar, & Etman, 2017).